Cas no 1807126-24-4 (5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid
• CAS No: 1807126-24-4
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4883976
• Update Time: 2025-06-23

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO2/c1-3-5(9)4(7(10)11)2-12-6(3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： XRTROIWNGPPDST-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CN=C(C(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid

Introduction to 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid (CAS No. 1807126-24-4)

5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1807126-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine carboxylic acid class, characterized by its fused heterocyclic pyridine ring system and a carboxylic acid functional group. The presence of multiple fluorine atoms and a difluoromethyl substituent imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid include a pyridine core substituted at the 3-position with a methyl group, at the 4-position with a fluorine atom, and at the 2-position with a carboxylic acid group. Additionally, the 5-position is occupied by a difluoromethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This particular arrangement of substituents contributes to the compound's potential as an intermediate in the synthesis of pharmacologically active agents.

In recent years, there has been growing interest in fluorinated pyridines due to their broad spectrum of biological activities. The fluorine atoms in 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid can modulate the pharmacokinetic properties of attached molecules, including improving lipophilicity, reducing metabolic degradation, and enhancing receptor binding. These attributes make fluorinated pyridines particularly attractive for drug discovery efforts aimed at developing small-molecule inhibitors, agonists, and antagonists.

One of the most compelling aspects of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid is its utility as a building block in medicinal chemistry. The compound's versatile structure allows for further functionalization, enabling chemists to explore diverse chemical space. For instance, the carboxylic acid moiety can be coupled with amine groups via esterification or amide formation, while the pyridine ring can serve as a linker or pharmacophore in larger molecular architectures. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further highlighted the potential of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid as a lead compound. Molecular docking studies have demonstrated its binding interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. These studies suggest that derivatives of this compound may exhibit inhibitory activity against key therapeutic targets, making them promising candidates for further development.

The synthesis of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. While the presence of multiple fluorinated substituents requires careful handling to ensure regioselectivity and high yields, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and enantioselective synthesis have enabled more efficient access to complex fluorinated pyridines like this one.

In addition to its pharmaceutical applications, 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid has shown promise in materials science research. The unique electronic properties conferred by its fluorinated structure make it a candidate for use in organic electronics, including light-emitting diodes (LEDs) and photovoltaic cells. Furthermore, its ability to participate in hydrogen bonding interactions suggests potential utility in supramolecular chemistry and polymer design.

The ongoing exploration of 5-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-carboxylic acid underscores its significance as a versatile chemical entity. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic and industrial settings. Its unique combination of structural features and functional potential makes it an invaluable asset for chemists and biologists alike.